Cas no 226085-03-6 (1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester)

1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester structure
226085-03-6 structure
Product name:1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester
CAS No:226085-03-6
MF:C28H54N4O6
MW:542.751568317413
CID:1411113

1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester
    • 1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid, 1,4,8-tris(1,1-dimethylethyl) ester
    • Inchi: 1S/C28H54N4O6/c1-26(2,3)36-23(33)20-30-15-11-16-32(22-25(35)38-28(7,8)9)19-18-31(14-10-12-29-13-17-30)21-24(34)37-27(4,5)6/h29H,10-22H2,1-9H3
    • InChI Key: RQPZONIVSLIHFZ-UHFFFAOYSA-N
    • SMILES: N1(CC(OC(C)(C)C)=O)CCCNCCN(CC(OC(C)(C)C)=O)CCCN(CC(OC(C)(C)C)=O)CC1

Computed Properties

  • Exact Mass: 542.40462

Experimental Properties

  • Density: 1.007±0.06 g/cm3(Predicted)
  • Melting Point: 183-185 °C
  • Boiling Point: 586.3±50.0 °C(Predicted)
  • PSA: 100.65
  • pka: 10.04±0.20(Predicted)

1,4,8,11-Tetraazacyclotetradecane-1,4,8-triacetic acid,tris(1,1-dimethylethyl) ester Related Literature

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